1-Chloroethyl ethyl carbonate

• IUPAC Name: 1-chloroethyl ethyl carbonate
• InChI: InChI=1S/C5H9ClO3/c1-3-8-5(7)9-4(2)6/h4H,3H2,1-2H3
• InChI Key: YVRGKFXJZCTTRB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)OC(C)Cl
• Molecular Formula: C5H9ClO3
• DSSTOX Substance ID: DTXSID60885936
• Molecular Weight: 152.57 g/mol
• CAS RN: 50893-36-2

Description

1-Chloroethyl ethyl carbonate, also known as CEC, is an organic compound with a variety of uses in scientific research. CEC is a colorless, odorless liquid with a boiling point of around 100°C. It is a versatile reagent used in organic synthesis, as a solvent, and as a reactant in various biochemical and physiological processes. CEC has been used in a number of research applications, including its use in the synthesis of other organic compounds, as a reactant in various biochemical and physiological processes, and as a solvent for various organic compounds. In addition, CEC has been studied for its potential use in drug delivery systems and as an antioxidant.

Scientific Research Applications

Synthesis of New Heterocyclic Systems

1-Chloroethyl ethyl carbonate is utilized in the synthesis of new oxindole derivatives containing oxazolidin-2-one. These derivatives are used as starting materials for creating various heterocyclic systems like quinoxaline, oxazolidine, benzimidazoquinazoline, and oxindole nuclei. The compounds' structures are confirmed using techniques like NMR spectroscopy, mass spectra, and X-ray diffraction analysis (Essassi, Alsubari, & Bouhfid, 2009).

Application in Battery Technology

This compound finds application in low-temperature electrolytes for lithium and lithium-ion batteries. A specific formulation using this compound has been shown to enhance battery performance at temperatures as low as -40°C, contributing significantly to the field of energy storage and battery technology (Plichta & Behl, 2000).

Nucleophilic Substitution Chemistry

This compound plays a role in the chemistry of α-chloroethyl carbonates and carbamates, particularly in nucleophilic substitution reactions. This area of research contributes to our understanding of organic synthesis and reaction mechanisms (Riondel, Caubére, Senet, & Lécolier, 1986).

Interaction with Catalysts

The interaction of chlorinated ethylenes, including derivatives of this compound, with catalysts like chromium exchanged zeolite Y is studied to understand catalytic activities and potential industrial applications. These studies are crucial in advancing our knowledge of catalysis and its applications in various industrial processes (Chintawar & Greene, 1997).

Use in Polymer-supported Ionic Liquid Catalysts

This compound is involved in the development of polymer-supported ionic liquid catalysts for the cycloaddition of epoxide with CO2. Such catalysts demonstrate high yield and excellent selectivity under mild conditions, highlighting their potential in green chemistry applications (Sun, Cheng, Fan, Wang, Meng, & Zhang, 2009).

Role in Chromatographic Separation

This compound is used in the derivatization of α-hydroxy acids for their separation by reversed-phase liquid chromatography. This application is significant in analytical chemistry, particularly in the separation and analysis of complex mixtures (Fransson & Ragnarsson, 1998).

Mechanism of Action

Target of Action

1-Chloroethyl ethyl carbonate is primarily used as a protecting group reagent . It introduces the acid-cleavable 1-ethoxycarbonyloxyethyl group in acids, phenols, and amines . In pharmaceuticals, the 1-ethoxycarbonyloxyethyl derivatives of this compound serve as masked products .

Mode of Action

The 1-ethoxycarbonyloxyethyl group introduced by this compound in acids, phenols, and amines acts as a protective group . This protective group shields these compounds from unwanted reactions during a chemical synthesis .

Biochemical Pathways

The 1-ethoxycarbonyloxyethyl derivatives of this compound, which are introduced into acids, phenols, and amines, serve as masked products . These derivatives are hydrolyzed in plasma, leading to the release of the original compounds

Pharmacokinetics

It is known that the 1-ethoxycarbonyloxyethyl derivatives of this compound are hydrolyzed in plasma .

Result of Action

The primary result of the action of this compound is the protection of acids, phenols, and amines during chemical synthesis . By introducing the 1-ethoxycarbonyloxyethyl group, this compound prevents these compounds from undergoing unwanted reactions . After the synthesis is complete, the protective group is removed through hydrolysis in plasma .

Action Environment

The action of this compound is influenced by environmental factors such as temperature and pH. For instance, the compound is stored at a temperature between 2-8°C . The hydrolysis of the 1-ethoxycarbonyloxyethyl derivatives in plasma suggests that the action of this compound is also influenced by the biochemical environment of the plasma .

Biochemical Analysis

Biochemical Properties

1-Chloroethyl ethyl carbonate plays a significant role in biochemical reactions as a protecting group reagent. It interacts with various biomolecules, including acids, phenols, and amines, to form 1-(ethoxycarbonyloxy)ethyl derivatives . These derivatives are stable under neutral and basic conditions but can be hydrolyzed under acidic conditions, making them useful in controlled release applications. The compound’s interaction with enzymes and proteins is primarily through the formation of covalent bonds, which temporarily mask the functional groups of the biomolecules .

Cellular Effects

The effects of this compound on cellular processes are primarily related to its role as a protecting group reagent. In cellular environments, the compound can influence cell function by temporarily masking reactive groups on biomolecules, thereby preventing unwanted side reactions . This masking effect can impact cell signaling pathways, gene expression, and cellular metabolism by modulating the availability of functional groups necessary for these processes . Additionally, the hydrolysis of the 1-(ethoxycarbonyloxy)ethyl derivatives in plasma can lead to the release of the active biomolecules, thereby restoring their function .

Molecular Mechanism

At the molecular level, this compound exerts its effects through the formation of covalent bonds with the functional groups of biomolecules. This interaction results in the temporary masking of these groups, which can inhibit or activate specific biochemical pathways . The hydrolysis of the 1-(ethoxycarbonyloxy)ethyl derivatives in acidic conditions leads to the release of the active biomolecules, thereby restoring their function . This mechanism is particularly useful in pharmaceuticals, where controlled release of active compounds is desired .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time due to its stability and degradation properties. The compound is stable under neutral and basic conditions but can be hydrolyzed under acidic conditions . This hydrolysis leads to the release of the active biomolecules, which can have long-term effects on cellular function . In in vitro and in vivo studies, the stability of the compound and its derivatives is crucial for ensuring consistent results .

Dosage Effects in Animal Models

The effects of this compound in animal models vary with different dosages. At low doses, the compound can effectively mask the functional groups of biomolecules without causing significant toxicity . At high doses, the compound may exhibit toxic or adverse effects due to the accumulation of its hydrolysis products . Threshold effects have been observed, where the compound’s efficacy and toxicity are dose-dependent .

Metabolic Pathways

This compound is involved in metabolic pathways related to its hydrolysis and interaction with biomolecules. The compound interacts with enzymes and cofactors that facilitate the hydrolysis of the 1-(ethoxycarbonyloxy)ethyl derivatives, leading to the release of active biomolecules . This interaction can affect metabolic flux and metabolite levels by modulating the availability of functional groups necessary for various biochemical reactions .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with transporters and binding proteins . These interactions can influence the localization and accumulation of the compound, thereby affecting its activity and function . The compound’s distribution is also influenced by its stability and hydrolysis properties, which determine its availability in different cellular compartments .

Subcellular Localization

The subcellular localization of this compound is determined by its targeting signals and post-translational modifications . These factors direct the compound to specific compartments or organelles, where it can exert its effects on biomolecules . The localization of the compound can influence its activity and function by modulating the availability of functional groups necessary for various biochemical reactions .

Synthesis routes and methods I

Procedure details

The title compound was prepared according to the procedure as described in Example 26 step 1 using a solution of 1-chloroethyl chloroformate (10 g, 69.9 mmol) in DCM (200 mL), a mixture of ethanol (4.5 mL, 77.2 mmol) and pyridine (6.8 mL, 84.5 mmol) in DCM (50 mL). The title compound was obtained as colorless oil (9.32 g, 87.7%) and was used in the next step without further purification. The title compound was characterized by 1H NMR as shown below:

Synthesis routes and methods II

Procedure details

Into the same flask as used in Example 1, 236.6 grams (2 moles) of pure diethylcarbonate were added, and then 2.6 moles of chlorine gas were introduced into the flask over a five hour period at a range of 50° C. to 52° C. under the irradiation of ultraviolet rays. When the reaction was completed, the unreacted diethylcarbonate was removed by subjecting it to fractional distillation to yield 131 grams of ethyl α-chloroethyl carbonate. B.P.: 160°-163° C.; Yield: 59.8% to the consumed diethylcarbonate. The data of the IR and the NMR were identified to be the same as those in Example 1.

Synthesis routes and methods III

Procedure details

To a solution of 1-chloroethyl chloroformate (23.16 g, 0.162 mol) and ethanol (7.45 g, 0.162 mol) in methylene chloride (200 ml), pyridine (12.82 g, 0.162 mol) was added at 0° C. After 10 min at 0° C. and 21 hours at 25° C. the reaction mixture was washed with aqueous hydrochloric acid (100 ml), aqueous saturated sodium hydrogen carbonate (100 ml) and water (100 ml). The solvent was removed under reduced pressure after drying (MgSO4), giving 18.5 g (74%) of the intermediate ethyl chloroethyl carbonate as a crude product.

Synthesis routes and methods IV

Procedure details

Ethanol (2.3 g) was dissolved in dichloromethane (50 ml) and pyridine (4.0 g) was added. It was reacted with 1-chloroethyl chloroformate (7.5 g) as described above. On work up it gave 7.5 g of a pale mobile liquid (desired product). NMR (CDCl3) δ1.36 (3H, t, J=7 Hz, OCH2CH3), 1.88 (3H, d, J=7 Hz, ClCH2CH3), 4.36 (2H, q, J=7 Hz, OCH2CH3) and 6.41 (1H, q, J=7 Hz, CH3CHCl).